Cas no 351354-33-1 (ethyl 3-chloro-2,4,5-trifluorobenzoate)

• Product Name: ethyl 3-chloro-2,4,5-trifluorobenzoate
• CAS No: 351354-33-1
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 1468120
• PubChem ID: 21041172
• Update Time: 2025-04-20

ethyl 3-chloro-2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-2,4,5-trifluorobenzoate
• benzoic acid, 3-chloro-2,4,5-trifluoro-, ethyl ester
• LogP
• benzoic acid, 3-chloro-2,4,5-trifluoro-, ethyl ester; LogP
• 3-chloro-2,4,5-tri-fluorobenzoic acid ethyl ester
• 3-Chloro-2,4,5-trifluorobenzoic acid ethyl ester, 97%
• 3-Chloro-2,4,5-trifluorobenzoic acid ethyl ester
• starbld0023211
• SCHEMBL4501337
• UPMFDOIEEUTSQC-UHFFFAOYSA-N
• MFCD12024987
• 351354-33-1

• Inchi： 1S/C9H6ClF3O2/c1-2-15-9(14)4-3-5(11)8(13)6(10)7(4)12/h3H,2H2,1H3
• InChI Key： UPMFDOIEEUTSQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)OCC)=C1F)F)F

Computed Properties

• Exact Mass: 238.00088
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters